Cas no 2171788-36-4 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-4,4,4-trifluorobutanoic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-4,4,4-trifluorobutanoic acid
• CAS No: 2171788-36-4
• MF: C₂₄H₂₅F₃N₂O₅
• MW: 478.460917234421
• CID: 6233178
• PubChem ID: 165581893
• Update Time: 2025-10-25

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-4,4,4-trifluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-4,4,4-trifluorobutanoic acid
• EN300-1528605
• 2171788-36-4
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-4,4,4-trifluorobutanoic acid

• Inchi： 1S/C24H25F3N2O5/c1-13(2)21(22(32)28-19(11-20(30)31)24(25,26)27)29-23(33)34-12-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-10,13,18-19,21H,11-12H2,1-2H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： UETXEHQEXFSUOL-UHFFFAOYSA-N
• SMILES： FC(C(CC(=O)O)NC(C(C(C)C)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)(F)F

Computed Properties

• Exact Mass: 478.17155639g/mol
• Monoisotopic Mass: 478.17155639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-4,4,4-trifluorobutanoic acid

Comprehensive Overview of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-4,4,4-trifluorobutanoic acid (CAS No. 2171788-36-4)

The compound 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-4,4,4-trifluorobutanoic acid (CAS No. 2171788-36-4) is a specialized fluorinated amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and a trifluorobutanoic acid moiety, makes it invaluable for designing bioactive peptides and small-molecule drugs. Researchers increasingly focus on this compound due to its potential applications in drug discovery, particularly in targeting protein-protein interactions and enzyme inhibition.

In recent years, the demand for Fmoc-protected amino acids like CAS 2171788-36-4 has surged, driven by advancements in solid-phase peptide synthesis (SPPS). This compound’s trifluoromethyl group enhances metabolic stability and bioavailability, addressing key challenges in peptide-based therapeutics. A trending topic in Google Scholar and PubMed queries revolves around optimizing peptide drug delivery systems, where this derivative’s properties are frequently explored. Its role in precision medicine and cancer research further elevates its relevance, as scientists investigate its incorporation into targeted drug conjugates.

From a synthetic chemistry perspective, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-4,4,4-trifluorobutanoic acid exemplifies the convergence of organofluorine chemistry and peptide engineering. The Fmoc group ensures selective deprotection during synthesis, while the 3-methylbutanamido segment contributes to steric tuning. Such features align with current AI-driven molecular design trends, where researchers leverage machine learning to predict optimal amino acid modifications for desired bioactivity. Popular search terms like "Fmoc amino acid applications" and "trifluoromethyl peptides in drug development" reflect growing interest in this niche.

Quality control and analytical characterization of CAS 2171788-36-4 are critical for reproducibility. Techniques such as HPLC, mass spectrometry, and NMR spectroscopy are routinely employed to verify purity and structure. Discussions on ResearchGate often highlight challenges in scaling up production while maintaining enantiomeric purity, a common pain point for non-natural amino acid suppliers. The compound’s lipophilicity and solubility profiles also make it a subject of formulation studies, particularly for oral peptide drugs—a hot topic in biopharmaceutical forums.

Looking ahead, 2171788-36-4 is poised to play a pivotal role in emerging fields like proteolysis-targeting chimeras (PROTACs) and cyclic peptide therapeutics. Its structural versatility allows for customization, meeting the needs of next-generation biologics. As the scientific community prioritizes sustainable chemistry, innovations in green synthesis routes for such high-value intermediates will likely dominate future research agendas. This aligns with frequent searches for "eco-friendly peptide synthesis" and "fluorinated building blocks", underscoring the compound’s enduring significance.